2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one

• IUPAC Name: 2-[1-(2,4-dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one
• InChI: InChI=1S/C22H21N3O4/c1-28-17-8-9-18(20(12-17)29-2)22(27)24-13-16(14-24)25-21(26)11-10-19(23-25)15-6-4-3-5-7-15/h3-12,16H,13-14H2,1-2H3
• InChI Key: OVOWADNURYNEIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N2CC(C2)N3C(=O)C=CC(=N3)C4=CC=CC=C4)OC
• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol

Description

2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one, also known as DAPP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. DAPP is a pyridazinone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one is not fully understood. However, it has been suggested that 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one may inhibit the growth of cancer cells by inducing apoptosis or by inhibiting the cell cycle. 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one has also been found to inhibit the replication of viruses by interfering with viral DNA synthesis.
Biochemical and Physiological Effects:
2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including topoisomerase II and protein kinase C. 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one has also been found to induce the production of reactive oxygen species, which may contribute to its anticancer and antiviral effects.

Advantages and Limitations for Lab Experiments

2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to be stable under a variety of conditions. However, 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one has some limitations as well. It is highly insoluble in water, which may limit its use in some experiments. Additionally, 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one has not been extensively studied in vivo, which may limit its potential applications.

Future Directions

There are several future directions for research on 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one. One area of interest is the development of new synthesis methods to improve the yield and purity of 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one in vivo. Additionally, 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one may have potential applications in the treatment of other diseases, such as Alzheimer’s disease and Parkinson’s disease, which warrant further investigation.

Synthesis Methods

The synthesis of 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one involves the reaction of 2-(2,4-dimethoxyphenyl)acetyl chloride with azetidine-3-one, followed by the reaction with 2-phenylpyridazin-3-one. The reaction is carried out in the presence of a base and a solvent.

Scientific Research Applications

2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anticancer, antiviral, and antibacterial properties. 2-[1-(2,4-Dimethoxybenzoyl)azetidin-3-yl]-6-phenylpyridazin-3-one has also been found to have potential applications in the field of photodynamic therapy.